![molecular formula C16H15N5O3 B2973861 4-methoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide CAS No. 1396846-92-6](/img/structure/B2973861.png)
4-methoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide
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Description
4-methoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that belongs to the class of indazole-3-carboxamides. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and is known for its high affinity and selectivity for these receptors. MMB has received significant attention in the scientific community due to its potential applications in the field of medicine and research.
Scientific Research Applications
Synthesis and Biological Activity
Research on compounds with structural similarities or related chemical functionalities has been conducted, focusing on their synthesis and potential biological activities. For example, studies have explored the synthesis of novel derivatives and their evaluation for antidiabetic, anti-inflammatory, antihyperglycemic, and anticancer activities. These studies illustrate the interest in developing compounds with specific functionalities for therapeutic applications, indicating a broader scientific interest in the chemical space that includes 4-methoxy-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide.
Antidiabetic Screening : Novel dihydropyrimidine derivatives have been synthesized and evaluated for in vitro antidiabetic activity, demonstrating the potential of such compounds in therapeutic applications (Lalpara et al., 2021).
Anti-inflammatory and Analgesic Agents : Research into the synthesis of novel compounds derived from natural products like visnaginone and khellinone has shown significant anti-inflammatory and analgesic activities, suggesting the utility of these compounds in developing new therapies (Abu‐Hashem et al., 2020).
Histone Deacetylase Inhibitors for Alzheimer's Disease : The development of selective histone deacetylase 6 inhibitors illustrates the compound's potential application in treating Alzheimer's disease, highlighting the therapeutic value of targeted synthesis and evaluation (Lee et al., 2018).
Properties
IUPAC Name |
4-methoxy-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O3/c1-20-16(23)21(19-18-20)13-7-5-12(6-8-13)17-15(22)11-3-9-14(24-2)10-4-11/h3-10H,1-2H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDSGYOZFIXGKKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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